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Compound of Interest

Compound Name: 2,2-Difluoroethanol

Cat. No.: B047519

Technical Guide: Physicochemical Properties of
2,2-Difluoroethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,2-
Difluoroethanol, a compound of increasing interest in medicinal chemistry and materials
science. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties of 2,2-Difluoroethanol

2,2-Difluoroethanol (CAS: 359-13-7) is a colorless, water-miscible liquid with a chemical
formula of C2H4F20.[1] Its physical characteristics are crucial for its application and handling
in a laboratory and industrial setting.

Quantitative Data Summary

The boiling point and density of 2,2-Difluoroethanol are summarized in the table below. These
values are critical for purification processes such as distillation and for dosage formulation in
drug development.
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Physical Property Value Units
Boiling Point 95 - 96 °C
Density 1.296 g/cm3

Note: The boiling point is reported at standard atmospheric pressure. Density is typically
measured at 20°C.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following are standard methodologies for ascertaining the boiling point and density of liquid
samples like 2,2-Difluoroethanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

1. Micro-Boiling Point Determination using a Thiele Tube:
This method is advantageous when working with small sample volumes.[2]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating oil, and a heat source.

e Procedure:

o A small amount of 2,2-Difluoroethanol (less than 0.5 mL) is placed into the small test
tube.[2]

o A capillary tube, with its open end facing down, is inserted into the liquid.[3]

o The test tube assembly is attached to a thermometer and placed in a Thiele tube filled with
heating oil.[2]
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o The apparatus is gently heated. As the temperature rises, air trapped in the capillary tube
will be expelled, followed by the vapor of the liquid, which will be visible as a steady
stream of bubbles.[2][3]

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[2]

2. Boiling Point Determination by Distillation:

For larger sample volumes, distillation is a common method for both purification and boiling
point determination.[4]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o The distillation flask is charged with 2,2-Difluoroethanol and boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the
vapor outlet to the condenser.

o The liquid is heated to a boil.

o The temperature is recorded when the vapor temperature stabilizes during the collection
of the distillate. This stable temperature is the boiling point of the liquid.[4]

Determination of Density

Density is the mass of a substance per unit volume.
1. Density Determination using a Pychometer:

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.[5]
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e Apparatus: Pycnometer, analytical balance.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with 2,2-Difluoroethanol, ensuring no air bubbles are present,
and the excess liquid is wiped from the outside.

o The filled pycnometer is weighed.

o The mass of the 2,2-Difluoroethanol is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnhometer.[5]

2. Density Determination using a Graduated Cylinder and Balance:

This method is less precise than using a pycnometer but is suitable for routine measurements.

[6]
o Apparatus: Graduated cylinder, analytical balance.

e Procedure:

[¢]

The mass of a clean, dry graduated cylinder is recorded.

[e]

A specific volume of 2,2-Difluoroethanol is added to the graduated cylinder, and the
volume is read from the bottom of the meniscus.[6]

[e]

The total mass of the graduated cylinder and the liquid is measured.

o

The mass of the liquid is calculated by subtraction.

[¢]

The density is determined by dividing the mass of the liquid by the measured volume.[6]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physical characterization of a liquid
sample such as 2,2-Difluoroethanol.

Workflow for Physical Property Determination of a Liquid Sample
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Workflow for the physical characterization of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Difluoroethanol (DFE, 2,2-Difluoroethanol, Difluoroethyl alcohol, Fluorinol 85) CAS:359-

 To cite this document: BenchChem. [Physical properties of 2,2-Difluoroethanol (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047519#physical-properties-of-2-2-difluoroethanol-

boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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